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molecular formula C19H20O4 B6316957 Ethyl 7-(benzyloxy)-3,4-dihydro-2H-1-benzopyran-2-carboxylate CAS No. 197388-46-8

Ethyl 7-(benzyloxy)-3,4-dihydro-2H-1-benzopyran-2-carboxylate

Cat. No. B6316957
CAS RN: 197388-46-8
M. Wt: 312.4 g/mol
InChI Key: SAJPHBVKQLIQOR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US06638972B2

Procedure details

A mixture of ethyl 7-hydroxy-chroman-2-carboxylate (6.1 g, 27.5 mmol), potassium carbonate (7.6 g, 55 mmol), potassium iodide (1.8 g, 11 mmol) and benzyl chloride (3.4 mL, 30 mmol) in acetone is heated at reflux for 16 hr under nitrogen, cooled, concentrated, diluted with water and extracted with EtOAc. The combined extracts are dried over MgSO4 and concentrated to afford the title compound as a straw-colored oil 8.58 g (100% yield), identified by NMR and mass spectral analyses.
Name
ethyl 7-hydroxy-chroman-2-carboxylate
Quantity
6.1 g
Type
reactant
Reaction Step One
Name
potassium carbonate
Quantity
7.6 g
Type
reactant
Reaction Step One
Name
potassium iodide
Quantity
1.8 g
Type
reactant
Reaction Step One
Name
benzyl chloride
Quantity
3.4 mL
Type
reactant
Reaction Step One
Name
acetone
Quantity
0 (± 1) mol
Type
solvent
Reaction Step One
Name
title compound
Yield
100%

Identifiers

REACTION_CXSMILES
[OH:1][C:2]1[CH:11]=[C:10]2[C:5]([CH2:6][CH2:7][CH:8]([C:12]([O:14][CH2:15][CH3:16])=[O:13])[O:9]2)=[CH:4][CH:3]=1.C(=O)([O-])[O-].[K+].[K+].[I-].[K+].[CH2:25](Cl)[C:26]1[CH:31]=[CH:30][CH:29]=[CH:28][CH:27]=1>CC(C)=O>[CH2:25]([O:1][C:2]1[CH:11]=[C:10]2[C:5]([CH2:6][CH2:7][CH:8]([C:12]([O:14][CH2:15][CH3:16])=[O:13])[O:9]2)=[CH:4][CH:3]=1)[C:26]1[CH:31]=[CH:30][CH:29]=[CH:28][CH:27]=1 |f:1.2.3,4.5|

Inputs

Step One
Name
ethyl 7-hydroxy-chroman-2-carboxylate
Quantity
6.1 g
Type
reactant
Smiles
OC1=CC=C2CCC(OC2=C1)C(=O)OCC
Name
potassium carbonate
Quantity
7.6 g
Type
reactant
Smiles
C([O-])([O-])=O.[K+].[K+]
Name
potassium iodide
Quantity
1.8 g
Type
reactant
Smiles
[I-].[K+]
Name
benzyl chloride
Quantity
3.4 mL
Type
reactant
Smiles
C(C1=CC=CC=C1)Cl
Name
acetone
Quantity
0 (± 1) mol
Type
solvent
Smiles
CC(=O)C

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
is heated
TEMPERATURE
Type
TEMPERATURE
Details
at reflux for 16 hr under nitrogen
Duration
16 h
TEMPERATURE
Type
TEMPERATURE
Details
cooled
CONCENTRATION
Type
CONCENTRATION
Details
concentrated
ADDITION
Type
ADDITION
Details
diluted with water
EXTRACTION
Type
EXTRACTION
Details
extracted with EtOAc
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
The combined extracts are dried over MgSO4
CONCENTRATION
Type
CONCENTRATION
Details
concentrated

Outcomes

Product
Name
title compound
Type
product
Smiles
C(C1=CC=CC=C1)OC1=CC=C2CCC(OC2=C1)C(=O)OCC
Measurements
Type Value Analysis
AMOUNT: MASS 8.58 g
YIELD: PERCENTYIELD 100%
YIELD: CALCULATEDPERCENTYIELD 99.9%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.